4-imino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-amine

• IUPAC Name: 4-imino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-amine
• InChI: InChI=1S/C10H12N4S/c11-9-8-6-3-1-2-4-7(6)15-10(8)13-5-14(9)12/h5,11H,1-4,12H2
• InChI Key: OEDAHEWFTDTPNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=N)N
• Molecular Formula: C10H12N4S
• Molecular Weight: 220.30 g/mol
• Solubility: >33 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “4-imino-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-amine” is a heterocyclic compound. It is also known as “2-(4-imino-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)ethanol” with a CAS Number of 342396-95-6. The compound has a molecular weight of 249.34.

Scientific Research Applications

• Synthesis Techniques : A number of studies have focused on developing efficient synthesis methods for derivatives of this compound. For instance, a method for synthesizing 2-substituted 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-ones using aza-Wittig reactions of iminophosphorane with aromatic isocyanates and secondary amines has been reported (Ding, Yang, & Zhu, 2003).

• Biological and Pharmaceutical Activities : Several derivatives of this compound have shown significant biological and pharmaceutical activities. Some exhibited antifungal and antibacterial properties, while others have shown potential as anticonvulsants and angiotensin II or H1 receptor antagonists (Sun, Xu, & Ding, 2005).

• Structural Studies : Research has also been conducted on the structural characterization and crystal structure analysis of these derivatives. This is crucial for understanding the influence of structural modifications on molecular geometry and pharmacological properties (Chen & Liu, 2019).

• Antimicrobial Activities : Some studies have synthesized new derivatives and evaluated their antimicrobial activities. Certain compounds in this category have demonstrated significant anti-bacterial and anti-fungal activities (Mittal, Sarode, & Vidyasagar, 2011).

• Fungicidal Activities : There has been research into the fungicidal activities of certain derivatives. For instance, compounds synthesized from reactions with amines, phenols, or alcohols showed considerable inhibition activities against various fungal species (Xie, Huang, & Ding, 2009).